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Compound of Interest

Compound Name: JYQ-194

Cat. No.: B15544475

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing, administration, and
relevant experimental protocols for the Weel inhibitor adavosertib (AZD1775) in the context of
pediatric solid tumors. The information is compiled from key clinical trials to guide preclinical
and clinical research.

Signaling Pathway of Adavosertib Action

Adavosertib is a small molecule inhibitor of Weel kinase, a critical regulator of the G2-M cell
cycle checkpoint. In cancer cells with DNA damage, often induced by chemotherapy or
radiation, Weel kinase activation leads to cell cycle arrest, allowing time for DNA repair. By
inhibiting Weel, adavosertib forces cells with damaged DNA to prematurely enter mitosis,
leading to mitotic catastrophe and apoptosis. This mechanism is particularly relevant in tumors
with underlying DNA damage response deficiencies, such as those with TP53 mutations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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